(2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone

• IUPAC Name: (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone
• InChI: InChI=1S/C15H18N2OS/c1-10-11(2)19-8-7-17(10)15(18)13-9-16-14-6-4-3-5-12(13)14/h3-6,9-11,16H,7-8H2,1-2H3
• InChI Key: JTCTYUJMBLFPNX-UHFFFAOYSA-N
• Canonical SMILES: CC1C(SCCN1C(=O)C2=CNC3=CC=CC=C32)C
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

(2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone, also known as DMTM, is a chemical compound that has garnered attention for its potential use in scientific research. DMTM belongs to the class of indole-based compounds and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone is not fully understood. However, it has been suggested that (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone interacts with various biological targets such as enzymes and receptors. (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone has been reported to bind to the active site of acetylcholinesterase and inhibit its activity. It has also been found to bind to the α7-nicotinic acetylcholine receptor, which is involved in cognitive function.
Biochemical and Physiological Effects:
(2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone has been found to exhibit various biochemical and physiological effects. It has been reported to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone has also been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells. In addition, (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone has been reported to have anti-microbial properties by inhibiting the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone in lab experiments is its ability to interact with various biological targets. This makes it a versatile compound that can be used in various research areas. However, one limitation of using (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone is its limited solubility in aqueous solutions. This can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone. One area of interest is its potential use as a therapeutic agent for various diseases such as Alzheimer's disease and cancer. Another area of interest is its potential use as a tool for studying the activity of enzymes and receptors. In addition, further research is needed to fully understand the mechanism of action of (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone and its interaction with biological targets.
Conclusion:
In conclusion, (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone is a promising compound that has shown potential for use in scientific research. Its ability to interact with various biological targets makes it a versatile compound that can be used in various research areas. Further research is needed to fully understand the mechanism of action of (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone involves the reaction of 1H-indole-3-carboxaldehyde with 2,3-dimethylthiomorpholine in the presence of a base. The reaction yields (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone as a white solid with a melting point of 176-178°C. The purity of the compound can be confirmed by various spectroscopic techniques such as NMR and IR.

Scientific Research Applications

(2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone has shown potential for use in scientific research due to its ability to interact with various biological targets. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone has also been reported to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. These properties make (2,3-dimethylthiomorpholin-4-yl)-(1H-indol-3-yl)methanone a promising candidate for drug discovery and development.